1-(2-fluorophenyl)but-3-en-2-one
Description
“1-(2-fluorophenyl)but-3-en-2-one” is a chemical compound with the molecular formula C10H9FO . It is also known by its IUPAC name "(3E)-4-(2-Fluorophenyl)but-3-en-2-one" .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a fluorinated chalcone was synthesized in 90% yield and crystallized by a slow evaporation technique . The substrates for this synthesis were prepared by a solventless Wittig-reaction .Molecular Structure Analysis
The molecular structure of “1-(2-fluorophenyl)but-3-en-2-one” can be analyzed using various spectroscopic techniques. For example, a similar fluorinated chalcone was characterized using scanning electron microscopy, infrared spectroscopy, gas chromatography-mass spectrometry, nuclear magnetic resonance, thermal gravimetric analysis, differential scanning calorimetry, Raman microspectroscopy, UV-Vis absorption spectroscopy, single crystal X-ray diffraction, and Hirshfeld surface analysis .Chemical Reactions Analysis
The chemical reactions involving “1-(2-fluorophenyl)but-3-en-2-one” can be complex and depend on the specific conditions. For example, 4-(Fluorophenyl)but-3-en-2-ones can be reduced to 4-(fluorophenyl)but-3-en-2-ols by Luche reduction (NaBH4, CeCl3, CH3OH) .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(2-fluorophenyl)but-3-en-2-one” can be predicted using various computational tools. For example, the boiling point, vapor pressure, enthalpy of vaporization, flash point, and water solubility can be estimated .Safety and Hazards
The safety data sheet for a similar compound, 1-(2-Fluorophenyl)piperazine, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause severe skin burns, eye damage, and respiratory irritation. It is harmful if swallowed or in contact with skin .
Future Directions
The future directions for research on “1-(2-fluorophenyl)but-3-en-2-one” could involve exploring its potential applications. For example, 4-(Fluorophenyl)but-3-en-2-ols can be seen as potential starting materials for fluorinated styrene derivatives . Further studies could also focus on improving the synthesis methods and exploring the biological activities of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-fluorophenyl)but-3-en-2-one involves the condensation of 2-fluorobenzaldehyde with ethyl acetoacetate followed by dehydration of the resulting intermediate.", "Starting Materials": [ "2-fluorobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium sulfate", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Dissolve 2-fluorobenzaldehyde (1.0 eq) and ethyl acetoacetate (1.2 eq) in dry ethanol.", "Step 2: Add sodium ethoxide (1.2 eq) to the reaction mixture and stir for 2-3 hours at room temperature.", "Step 3: Pour the reaction mixture into a separatory funnel and extract with diethyl ether (3x).", "Step 4: Combine the organic layers and wash with water, then dry over magnesium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the intermediate product.", "Step 6: Dissolve the intermediate product in sulfuric acid and heat under reflux for 2-3 hours.", "Step 7: Cool the reaction mixture and pour into a separatory funnel. Extract with diethyl ether (3x).", "Step 8: Combine the organic layers and wash with water, then dry over sodium sulfate.", "Step 9: Concentrate the organic layer under reduced pressure to obtain the final product.", "Step 10: Purify the final product by recrystallization from petroleum ether." ] } | |
CAS RN |
889955-69-5 |
Product Name |
1-(2-fluorophenyl)but-3-en-2-one |
Molecular Formula |
C10H9FO |
Molecular Weight |
164.2 |
Purity |
85 |
Origin of Product |
United States |
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